2-[Methyl(2-phenylethyl)amino]-1,3-thiazole-5-carboxylic acid

• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 2-[methyl(2-phenylethyl)amino]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C13H14N2O2S/c1-15(8-7-10-5-3-2-4-6-10)13-14-9-11(18-13)12(16)17/h2-6,9H,7-8H2,1H3,(H,16,17)
• InChI Key: AJDVWYNRIBDORV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)C2=NC=C(S2)C(=O)O

Description

2-[Methyl(2-phenylethyl)amino]-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of ethyl 2-[methyl(2-phenylethyl)amino]-1,3-thiazole-5-carboxylate (0.56 g, 1.93 mmol) in dioxane (10 mL) was added lithium hydroxide (5.8 mmol, 1.9 mL of a 3.0M solution) and the reaction was warmed to 75° C. for 2.5 hours. The reaction was partitioned between 1M HCl and ethyl acetate. The organics were dried over sodium sulfate, filtered and evaporated to give the title compound. 1H NMR (600 MHz, DMSO-d6) δ 7.73 (s, 1H), 7.22 (m, 5H), 3.68 (t, J=7.33 Hz, 2H), 3.31 (bs, 1H), 2.99 (s, 3H), 2.87 (t, J=7.63 Hz, 2H); ESIMS calcd 263.1 (M++H), found 263.0 (M++H).